4,4,4-Trifluoro-3-(methylamino)butanoic acid hydrochloride

• IUPAC Name: 4,4,4-trifluoro-3-(methylamino)butanoic acid;hydrochloride
• InChI: InChI=1S/C5H8F3NO2.ClH/c1-9-3(2-4(10)11)5(6,7)8;/h3,9H,2H2,1H3,(H,10,11);1H
• InChI Key: HABFRTPSJNXTHP-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC(=O)O)C(F)(F)F.Cl
• Molecular Formula: C5H9ClF3NO2
• Molecular Weight: 207.58 g/mol

Description

4,4,4-Trifluoro-3-(methylamino)butanoic acid hydrochloride is a chemical compound with the molecular formula C5H9ClF3NO2. It is related to 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid and Methyl 3-amino-4,4,4-trifluorobutyrate.

Scientific Research Applications

• Molecular Docking and Structural Studies :

  • A study investigated molecular docking, vibrational, structural, electronic, and optical properties of butanoic acid derivatives, which are relevant in biological activities and pharmacological importance (Vanasundari et al., 2018).

• Applications in Nanofluidic Devices :

  • Research on 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid demonstrated its use in the optical gating of nanofluidic devices, indicating potential applications in light-induced controlled release, sensing, and information processing (Ali et al., 2012).

• Synthesis Techniques :

  • A study focused on the synthesis process of 4-(methylamino)butanoic acid, highlighting the optimized reaction conditions and yields, which are essential for understanding the production of this compound (Peng, 2010).

• Derivative Preparation and Analysis :

  • Research was conducted on the preparation of enantiomerically pure 4,4,4-Trifluoro-3-hydroxy-butanoic Acid Derivatives, exploring their synthesis and structural analysis, which is significant in the context of chemical synthesis and pharmaceutical applications (Gautschi et al., 1994).

• Analytical Method Development :

  • A study developed a new analytical method using N-methyl-bis-trifluoroacetamide for the determination of certain compounds in drinking water, demonstrating the compound's utility in environmental analysis and public health (Kubwabo et al., 2009).

• Study of Polyamide Hydrolysis :

  • Research on the hydrolysis of polyamide under the influence of weak small organic acids, including butanoic acid, provided insights into the effects of these acids on material degradation, which has implications in material science and engineering (Hocker et al., 2014).